Cas no 6590-36-9 (2,3,4,5-tetramethylbicyclo[4.2.0]octa-1,3,5-trien-7-one)

2,3,4,5-tetramethylbicyclo[4.2.0]octa-1,3,5-trien-7-one structure
6590-36-9 structure
Product Name:2,3,4,5-tetramethylbicyclo[4.2.0]octa-1,3,5-trien-7-one
CAS No:6590-36-9
MF:C12H14O
MW:174.238963603973
CID:962785
PubChem ID:263709
Update Time:2025-04-19

2,3,4,5-tetramethylbicyclo[4.2.0]octa-1,3,5-trien-7-one Chemical and Physical Properties

Names and Identifiers

    • 2,3,4,5-tetramethylbicyclo[4.2.0]octa-1,3,5-trien-7-one
    • 2,3,4,5-Tetramethylbicyclo(4.2.0)octa-1,3,5-trien-7-one
    • 2,3,4,5-Tetramethyl-bicyclo[4,2,0]octa-1,3,5-trien-7-on
    • AC1L6AAC
    • AR-1D1998
    • CTK5C3238
    • NCIOpen2_001652
    • NSC98370
    • BICYCLO(4.2.0)OCTA-1,3,5-TRIEN-7-ONE, 2,3,4,5-TETRAMETHYL-
    • 6590-36-9
    • 5T7015IN0G
    • DTXSID70216111
    • NSC-98370
    • 3,4,5,6-Tetramethyl-1-benzocyclobutanone
    • AKOS004907561
    • UNII-5T7015IN0G
    • NSC 98370
    • Inchi: 1S/C12H14O/c1-6-7(2)9(4)12-10(8(6)3)5-11(12)13/h5H2,1-4H3
    • InChI Key: LEISDCHDKZDVAE-UHFFFAOYSA-N
    • SMILES: O=C1CC2C(C)=C(C)C(C)=C(C)C=21

Computed Properties

  • Exact Mass: 174.10452
  • Monoisotopic Mass: 174.104
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Density: 1.073
  • Melting Point: 160-161℃
  • Boiling Point: 323.8°C at 760 mmHg
  • Flash Point: 140.1°C
  • Refractive Index: 1.569
  • PSA: 17.07
  • LogP: 2.65900
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